Cas no 1805637-56-2 (5-Chloromethyl-2-cyano-3-mercaptobenzoic acid)

• Product Name: 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid
• CAS No: 1805637-56-2
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4961137
• Update Time: 2025-05-24

5-Chloromethyl-2-cyano-3-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid

• Inchi： 1S/C9H6ClNO2S/c10-3-5-1-6(9(12)13)7(4-11)8(14)2-5/h1-2,14H,3H2,(H,12,13)
• InChI Key： YJZXRKCULFWHBG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C#N)=C(C(=O)O)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.7
• Topological Polar Surface Area: 62.1

Additional information on 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid

5-Chloromethyl-2-cyano-3-mercaptobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1805637-56-2, known as 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in various fields such as pharmaceuticals, materials science, and environmental chemistry. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid is characterized by a benzoic acid backbone with three substituents: a chloromethyl group at position 5, a cyano group at position 2, and a mercapto group at position 3. These functional groups confer the compound with versatile reactivity and make it a valuable building block in organic synthesis. The presence of the cyano group introduces electron-withdrawing effects, while the mercapto group provides nucleophilic properties, enabling the compound to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This finding underscores its significance in the field of medicinal chemistry.

In addition to its pharmaceutical applications, 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid has also been investigated for its role in materials science. The compound's ability to form stable metal complexes has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A 2023 paper in *Chemistry of Materials* reported that incorporating this compound into MOFs enhances their porosity and stability, making them promising candidates for gas storage and catalysis applications.

The synthesis of 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid typically involves multi-step organic reactions. A common approach includes the chlorination of an intermediate followed by cyanation and mercapto substitution. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. For example, researchers have successfully employed palladium-catalyzed cross-coupling reactions to streamline the synthesis process.

Another area where 5-Chloromethyl-2-cyano-3-mercaptobenzoic acid has shown promise is in environmental chemistry. Its ability to bind heavy metals makes it a potential candidate for remediation applications. A 2023 study published in *Environmental Science & Technology* demonstrated that this compound can effectively sequester lead ions from aqueous solutions, offering a sustainable solution for water purification.

In conclusion, 5-Chloromethyl-2-cyano-3-mersaptobenzoic acid (CAS No. 1805637-56-) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, coupled with recent research advancements, position it as a key player in modern chemical innovation. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to make even greater contributions to science and technology.